BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of Pigment Red 264 and
Pigment Red 254

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101

A detailed examination of two high-performance diketopyrrolo-pyrrole (DPP) pigments,
Pigment Red 264 and Pigment Red 254, reveals distinct characteristics that make them
suitable for different applications within the coatings, plastics, and ink industries. While both
belong to the same chemical class and offer exceptional durability, their coloristic and physical
properties show notable differences.

Pigment Red 254, the first commercially available DPP pigment, presents a neutral to mid-
shade red.[1][2] In contrast, Pigment Red 264 is characterized by its bluish-red shade and
higher transparency.[3][4] This difference in hue is a primary factor in their selection for specific
color formulations.

Both pigments are renowned for their excellent lightfastness, weather resistance, and thermal
stability, making them ideal for demanding applications such as automotive coatings and
durable plastics.[4][5][6] However, subtle variations in these properties can influence their
performance in specific formulations.

Physicochemical Properties

A summary of the key physicochemical properties of Pigment Red 264 and Pigment Red 254
is presented below.
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Property Pigment Red 264 Pigment Red 254
Cl Name Pigment Red 264 Pigment Red 254
CI Number 561300[7] 56110[8]

CAS Number 88949-33-1[7] 84632-65-5[8]

Chemical Class

Diketo-pyrrolo-pyrrole (DPP)[7]

Diketo-pyrrolo-pyrrole (DPP)[5]
[8]

Hue

Bluish Red[7][3]

Neutral, Bright Red[5][8]

Molecular Formula

C30H20N202[9]

C18H10CI2N202[2]

Performance Characteristics

The performance of these pigments in various applications is dictated by their fastness

properties.

Performance Attribute

Pigment Red 264

Pigment Red 254

Lightfastness

Excellent[4][6]

8 (Excellent)[5][8]

Heat Resistance

Excellent, though can be
reduced with TiO2[7][3]

Up to 300°C[5][8][10]

Migration Resistance

5 (Excellent) in soft PVC[7][3]

5 (Excellent)[5]

Solvent Resistance

Excellent[6]

Excellent[5][8]

Acid/Alkali Resistance

Not specified

5 (Excellent)[5][8]

Experimental Protocols

Standardized testing methods are employed to evaluate the performance characteristics of

these pigments.

Lightfastness Testing: Lightfastness is typically assessed using the Blue Wool Scale, where a

rating of 8 signifies the highest level of lightfastness.[2] This involves exposing pigmented
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samples to a controlled light source, such as a xenon arc lamp, that simulates natural sunlight.
The degree of color change is then compared to a set of blue wool standards.

Heat Stability Testing: The heat stability of a pigment is determined by incorporating it into a
polymer, such as high-density polyethylene (HDPE), and then subjecting the colored polymer
to progressively higher temperatures for a specified duration, often 5 minutes.[5][8] The
temperature at which a significant color change occurs is noted as the heat stability limit.

Migration Resistance Testing: Migration resistance is a critical property in plasticized PVC
applications. This is evaluated by placing a colored PVC sample in contact with an uncolored
PVC sample under pressure and heat. The degree to which the pigment transfers to the
uncolored sample is then assessed visually and rated on a scale of 1 to 5, with 5 indicating no
migration.[7][3]

Applications

The distinct properties of Pigment Red 264 and Pigment Red 254 lead to their use in a variety
of applications.

Pigment Red 264 is recommended for:

High-end coatings, including automotive primers.[3][6]

Plastics such as PVC, polyolefins, and engineering plastics where its bluish shade and
transparency are desired.[7][3][11]

High-quality industrial paints.[12]

Packing inks.[12]

Pigment Red 254 is widely used in:

o Automotive paints, where its bright, neutral red and excellent weather fastness are highly
valued.[5][8][13]

e Abroad range of plastics, including PVC, PS, ABS, and polyolefins, due to its high heat
stability.[1][5]
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e High-grade printing inks, benefiting from its high tinting strength and good dispersibility.[5][8]

 Textile printing.[8][10]
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Caption: Comparative overview of Pigment Red 264 and Pigment Red 254 properties and
applications.

Experimental Workflow for Pigment Dispersion
Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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